Cas no 15031-82-0 (3-(propan-2-ylidene)piperidine)

• Product Name: 3-(propan-2-ylidene)piperidine
• CAS No: 15031-82-0
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 2842469
• Update Time: 2025-05-20

3-(propan-2-ylidene)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(1-methylethylidene)-
• 3-(propan-2-ylidene)piperidine

• Inchi： 1S/C8H15N/c1-7(2)8-4-3-5-9-6-8/h9H,3-6H2,1-2H3
• InChI Key： JAYIKPQWYPFHNR-UHFFFAOYSA-N
• SMILES： N1CCC/C(=C(/C)\C)/C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(propan-2-ylidene)piperidine

3-(propan-2-ylidene)piperidine (CAS No. 15031-82-0): A Comprehensive Overview

3-(propan-2-ylidene)piperidine, also known by its CAS number 15031-82-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a building block for the synthesis of more complex molecules and as a potential therapeutic agent.

The chemical structure of 3-(propan-2-ylidene)piperidine consists of a piperidine ring with a propenylidene group attached at the 3-position. The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common motif in many biologically active compounds due to its ability to form hydrogen bonds and participate in various interactions with biological targets. The propenylidene group, on the other hand, introduces additional complexity and reactivity to the molecule, making it an attractive candidate for further chemical modifications.

In recent years, the study of 3-(propan-2-ylidene)piperidine has been enriched by advancements in computational chemistry and molecular modeling. These tools have provided valuable insights into the conformational flexibility and electronic properties of the compound, which are crucial for understanding its behavior in different environments. For instance, density functional theory (DFT) calculations have revealed that the propenylidene group can adopt multiple conformations, each with distinct electronic characteristics that influence its reactivity and binding affinity to biological targets.

The pharmacological properties of 3-(propan-2-ylidene)piperidine have been explored in several preclinical studies. One notable area of research is its potential as a modulator of neurotransmitter systems. Studies have shown that derivatives of 3-(propan-2-ylidene)piperidine can interact with receptors involved in the regulation of serotonin, dopamine, and norepinephrine. These findings suggest that the compound could be developed into novel treatments for neurological disorders such as depression, anxiety, and Parkinson's disease.

Beyond its direct pharmacological effects, 3-(propan-2-ylidene)piperidine has also been investigated as a scaffold for drug discovery. Its modular structure allows for the introduction of various functional groups, enabling the synthesis of a wide range of analogs with diverse biological activities. For example, researchers have synthesized derivatives with enhanced potency and selectivity by modifying the substituents on the piperidine ring or the propenylidene group. These efforts have led to the identification of several lead compounds that are currently undergoing further evaluation in preclinical models.

The synthetic accessibility of 3-(propan-2-ylidene)piperidine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the condensation of piperidine with an appropriate aldehyde or ketone under mild conditions. This method not only provides high yields but also allows for easy variation in the substituents, facilitating the rapid generation of diverse libraries for screening purposes.

In addition to its applications in drug discovery, 3-(propan-2-ylidene)piperidine has found use in other areas of chemical research. For instance, it has been employed as a ligand in transition metal-catalyzed reactions, where its unique electronic properties enhance catalytic activity and selectivity. This versatility makes it a valuable tool for synthetic chemists working on complex molecule synthesis and catalysis.

The environmental impact and safety profile of 3-(propan-2-ylidene)piperidine are also important considerations. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for use in various applications without significant safety concerns. However, as with any chemical compound, proper handling and disposal protocols should be followed to minimize environmental exposure.

In conclusion, 3-(propan-2-ylidene)piperidine (CAS No. 15031-82-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and favorable safety profile, make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its position as an important molecule in the field.